1-(4-Methylbenzenesulfonyl)-3-(6-nitro-1,3-benzothiazol-2-yl)urea

• IUPAC Name: 1-(4-methylphenyl)sulfonyl-3-(6-nitro-1,3-benzothiazol-2-yl)urea
• InChI: InChI=1S/C15H12N4O5S2/c1-9-2-5-11(6-3-9)26(23,24)18-14(20)17-15-16-12-7-4-10(19(21)22)8-13(12)25-15/h2-8H,1H3,(H2,16,17,18,20)
• InChI Key: NVTOVLYVEMZUDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C15H12N4O5S2
• Molecular Weight: 392.4 g/mol
• CAS No.: 326610-22-4

Description

1-(4-Methylbenzenesulfonyl)-3-(6-nitro-1,3-benzothiazol-2-yl)urea is a useful research compound. Its molecular formula is C15H12N4O5S2 and its molecular weight is 392.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Anthelmintic Agent : Compounds structurally related to 1-(4-Methylbenzenesulfonyl)-3-(6-nitro-1,3-benzothiazol-2-yl)urea have been synthesized and evaluated as potential anthelmintic agents. These compounds showed good to moderate activity against certain types of worms, suggesting their use in treating parasitic infections (Sarkar, Dwivedi, & Chauhan, 2013).

• Enzyme Inhibition and Anticancer Properties : Derivatives of this compound have been synthesized and tested for their enzyme inhibitory and anticancer activities. Some derivatives displayed significant activity in inhibiting specific enzymes and showed potential as anticancer agents, indicating their relevance in cancer research and treatment (Mustafa, Perveen, & Khan, 2014).

• Acetylcholinesterase and Butyrylcholinesterase Inhibition : Certain synthesized derivatives exhibited excellent inhibition of acetylcholinesterase and butyrylcholinesterase. This suggests potential applications in the treatment of diseases like Alzheimer's, where these enzymes play a crucial role (Pejchal, Štěpánková, & Drabina, 2011).

Chemical Properties and Applications

• Synthesis of Azo Benzothiazole Polymer : A polymer incorporating the benzothiazole structure has been synthesized, showing applications in the field of optics, specifically in designing optical switches. This highlights the compound's utility in materials science and engineering (Cao et al., 2013).

• Herbicide Application : The behavior of a structurally related compound in solution was studied, indicating its potential as a low-dosage, environmentally benign herbicide. This suggests applications in agricultural chemistry (Zheng-ming, 2004).

• Antimicrobial Properties : Derivatives of this compound have shown considerable antibacterial activity, suggesting their use in developing new antimicrobial agents (Patel & Agravat, 2009).

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various proteins and receptors, influencing their function and leading to a range of biological effects .

Mode of Action

Based on its structural similarity to other bioactive compounds, it can be hypothesized that it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .

Biochemical Pathways

Compounds with similar structures have been known to influence various biochemical pathways, leading to changes in cellular processes .

Pharmacokinetics

The presence of functional groups such as the sulfonyl and nitro groups may influence its pharmacokinetic properties .

Result of Action

Compounds with similar structures have been known to exert a range of biological effects, including antiviral, anti-inflammatory, and anticancer activities .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound .